Cas no 2137831-82-2 (3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine)

• Product Name: 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine
• CAS No: 2137831-82-2
• MF: C₁₃H₁₁ClFN
• MW: 235.684545755386
• CID: 6603344
• PubChem ID: 165874125
• Update Time: 2025-08-05

3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2137831-82-2
• 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine
• EN300-715954
• 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine

• Inchi： 1S/C13H11ClFN/c1-9-2-3-13(15)12(4-9)11-5-10(6-14)7-16-8-11/h2-5,7-8H,6H2,1H3
• InChI Key： SRNYEXGUJRLDQZ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(=C1)C1C(=CC=C(C)C=1)F

Computed Properties

• Exact Mass: 235.0564052g/mol
• Monoisotopic Mass: 235.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine

3-(Chloromethyl)-5-(2-Fluoro-5-Methylphenyl)pyridine: A Comprehensive Overview

3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine (CAS No. 2137831-82-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine consists of a pyridine ring substituted with a chloromethyl group at the 3-position and a 2-fluoro-5-methylphenyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding suggests that 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The synthetic accessibility of 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine is another factor contributing to its appeal in pharmaceutical research. A robust synthetic route has been developed, allowing for efficient and scalable production of this compound. This synthetic methodology involves a sequence of well-established reactions, including Suzuki coupling and chloromethylation, which can be readily adapted to produce analogs with varying substituents.

The physicochemical properties of 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine, such as its solubility and stability, have been thoroughly characterized. These properties are crucial for optimizing its formulation and delivery in pharmaceutical applications. For example, studies have shown that the compound exhibits good solubility in common organic solvents and moderate stability under physiological conditions, making it suitable for use in both in vitro and in vivo experiments.

In preclinical studies, 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine has demonstrated promising pharmacokinetic profiles. Animal models have shown that the compound is well-absorbed following oral administration and exhibits favorable distribution and metabolism characteristics. These findings support its potential for further development as an orally available therapeutic agent.

The safety profile of 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine has also been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-(Chloromethyl)-5-(2-fluoro-5-methylphenyl)pyridine (CAS No. 2137831-82-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and synthetic accessibility, make it an attractive candidate for further development as a novel therapeutic agent. Continued research into this compound is likely to yield valuable insights into its potential uses and mechanisms of action.